2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-[(2,4-dichlorophenyl)methyl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C16H15Cl2N/c17-15-6-5-14(16(18)9-15)11-19-8-7-12-3-1-2-4-13(12)10-19/h1-6,9H,7-8,10-11H2
• InChI Key: JTZBCANVKZZGEK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H15Cl2N
• Molecular Weight: 292.2 g/mol

Description

2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has received significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline is not fully understood. However, it is believed to act on various targets in the brain, including the dopamine system, glutamate receptors, and oxidative stress pathways. This compound has been shown to increase dopamine levels and reduce oxidative stress, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It has also been shown to reduce oxidative stress and protect against neuronal damage. In addition, this compound has been shown to improve cognitive function and motor coordination in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline in lab experiments include its potential therapeutic applications, its ability to improve cognitive function and motor coordination, and its neuroprotective effects. However, there are also limitations to using this compound in lab experiments, including its complex synthesis method, its potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for research on 2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline. One potential direction is to study its potential as a treatment for neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to study its potential as an anti-inflammatory and antioxidant agent. Further research is also needed to fully understand its mechanism of action and to optimize its synthesis method for improved yields and purity.
Conclusion:
In conclusion, 2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has shown potential therapeutic applications in scientific research. This compound has been synthesized using various methods and has been studied for its anti-inflammatory, antioxidant, and neuroprotective effects. While there are limitations to using this compound in lab experiments, there are also many future directions for research to fully understand its potential as a therapeutic agent.

Synthesis Methods

2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline can be synthesized using different methods. One of the most common methods is the Pictet-Spengler reaction, which involves the condensation of an amino acid with an aldehyde. Another method involves the use of a Grignard reagent and a ketone. The synthesis of this compound requires expertise and attention to detail to ensure high yields and purity.

Scientific Research Applications

2-(2,4-dichlorobenzyl)-1,2,3,4-tetrahydroisoquinoline has shown potential therapeutic applications in scientific research. This compound has been studied for its anti-inflammatory, antioxidant, and neuroprotective effects. It has also been studied for its potential as a treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.